Dehydrobruceantinol
Dehydrobruceantinol
(+)-Dehydrobruceantinol is a natural product found in Brucea javanica and Brucea antidysenterica with data available.
Brand Name:
Vulcanchem
CAS No.:
99132-99-7
VCID:
VC0162280
InChI:
InChI=1S/C30H36O13/c1-12(27(4,5)43-14(3)31)8-18(33)42-21-23-29-11-40-30(23,26(38)39-7)24(36)20(35)22(29)28(6)10-16(32)19(34)13(2)15(28)9-17(29)41-25(21)37/h8,10,17,20-24,32,35-36H,9,11H2,1-7H3/b12-8+/t17-,20-,21-,22-,23-,24+,28+,29-,30+/m1/s1
SMILES:
CC1=C2CC3C45COC(C4C(C(=O)O3)OC(=O)C=C(C)C(C)(C)OC(=O)C)(C(C(C5C2(C=C(C1=O)O)C)O)O)C(=O)OC
Molecular Formula:
C30H36O13
Molecular Weight:
604.605
Dehydrobruceantinol
CAS No.: 99132-99-7
Cat. No.: VC0162280
Molecular Formula: C30H36O13
Molecular Weight: 604.605
* For research use only. Not for human or veterinary use.
Specification
| Description | (+)-Dehydrobruceantinol is a natural product found in Brucea javanica and Brucea antidysenterica with data available. |
|---|---|
| CAS No. | 99132-99-7 |
| Molecular Formula | C30H36O13 |
| Molecular Weight | 604.605 |
| IUPAC Name | methyl (1R,2S,3R,6R,13S,14R,15R,16S,17S)-3-[(E)-4-acetyloxy-3,4-dimethylpent-2-enoyl]oxy-11,15,16-trihydroxy-9,13-dimethyl-4,10-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadeca-8,11-diene-17-carboxylate |
| Standard InChI | InChI=1S/C30H36O13/c1-12(27(4,5)43-14(3)31)8-18(33)42-21-23-29-11-40-30(23,26(38)39-7)24(36)20(35)22(29)28(6)10-16(32)19(34)13(2)15(28)9-17(29)41-25(21)37/h8,10,17,20-24,32,35-36H,9,11H2,1-7H3/b12-8+/t17-,20-,21-,22-,23-,24+,28+,29-,30+/m1/s1 |
| Standard InChI Key | MJOFLSVJDZIFKV-UUTDASJCSA-N |
| SMILES | CC1=C2CC3C45COC(C4C(C(=O)O3)OC(=O)C=C(C)C(C)(C)OC(=O)C)(C(C(C5C2(C=C(C1=O)O)C)O)O)C(=O)OC |
| Appearance | Powder |
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